Cas no 2751616-11-0 (2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 2751616-11-0
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 5458829
• Update Time: 2025-07-23

2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C9H12FNO.ClH/c1-12-9-6-8(10)3-2-7(9)4-5-11;/h2-3,6H,4-5,11H2,1H3;1H
• InChI Key： MJRKRUQKJHGZFR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1OC)CN.Cl

Additional information on 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2751616-11-0)

In the realm of pharmaceutical and chemical research, 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2751616-11-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to a class of arylalkylamine derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "synthesis of 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine", "CAS 2751616-11-0 applications", and "fluoro-methoxy phenylamine derivatives", highlighting the growing interest in this molecule.

The molecular structure of 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride features a fluoro-substituted phenyl ring and a methoxy group, which contribute to its distinct chemical behavior. These functional groups are often explored in drug discovery for their ability to modulate pharmacokinetic properties, such as solubility and metabolic stability. Recent trends in AI-driven drug design and computational chemistry have further propelled the study of such compounds, with queries like "machine learning for arylalkylamine optimization" becoming increasingly popular. The hydrochloride salt form enhances the compound's stability, making it suitable for various experimental and industrial applications.

One of the key areas of interest surrounding CAS No. 2751616-11-0 is its potential role in central nervous system (CNS) research. The structural resemblance to other bioactive amines has led to investigations into its interactions with neurotransmitter systems. Searches for "2-(4-fluoro-2-methoxyphenyl)ethan-1-amine mechanism of action" and "neuropharmacology of fluoro-methoxy derivatives" reflect this focus. Additionally, the compound's fluorine atom is a hotspot for research, as fluorinated compounds are known for their ability to penetrate biological membranes and resist enzymatic degradation.

From a synthetic chemistry perspective, 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly looking for eco-friendly methods to produce such compounds, as evidenced by search terms like "green synthesis of arylalkylamine hydrochlorides". The compound's versatility also makes it a candidate for catalysis studies and material science applications, where its aromatic and amine functionalities can be leveraged for designing novel materials.

Quality control and analytical characterization of CAS 2751616-11-0 are critical for ensuring its applicability in research and development. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity and identity of this compound. Queries like "analytical methods for 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine" and "CAS 2751616-11-0 purity standards" are frequently encountered in academic and industrial settings. The compound's stability under various storage conditions is another topic of interest, particularly for long-term studies.

In summary, 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2751616-11-0) represents a multifaceted compound with broad relevance in modern chemistry and pharmacology. Its structural features, combined with the growing demand for fluorinated bioactive molecules, position it as a valuable subject for ongoing and future research. Whether explored through the lens of drug discovery, synthetic methodology, or material innovation, this compound continues to captivate the scientific community.